Cas no 1305320-59-5 (1-Boc-7-fluoro-1H-indazole)

• Product Name: 1-Boc-7-fluoro-1H-indazole
• CAS No: 1305320-59-5
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• MDL: MFCD18911746
• CID: 1056593
• PubChem ID: 71432782
• Update Time: 2025-06-14

1-Boc-7-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-fluoro-1H-indazole-1-carboxylate
• 1-Boc-7-fluoro-1H-indazole
• tert-butyl 7-fluoroindazole-1-carboxylate
• Z-4237
• Z-4237; 1-Boc-7-fluoro-1H-indazole;
• CS-11286
• CS-0313289
• SY014201
• 1305320-59-5
• AKOS022183176
• MFCD18911746
• A888725
• 1H-Indazole-1-carboxylic acid, 7-fluoro-, 1,1-dimethylethyl ester
• DB-062756
• AC2618

• MDL： MFCD18911746
• Inchi： 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-10-8(7-14-15)5-4-6-9(10)13/h4-7H,1-3H3
• InChI Key： FCONSWGCHISOGR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=NN(C(=O)OC(C)(C)C)C=21

Computed Properties

• Exact Mass: 236.09600
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.95860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Boc-7-fluoro-1H-indazole

Comprehensive Overview of 1-Boc-7-fluoro-1H-indazole (CAS No. 1305320-59-5): Properties, Applications, and Industry Trends

1-Boc-7-fluoro-1H-indazole (CAS No. 1305320-59-5) is a fluorinated indazole derivative protected by a tert-butoxycarbonyl (Boc) group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the 7-fluoro substitution and N1-Boc protection, which enhance its reactivity and stability in synthetic pathways. The growing demand for fluorinated heterocycles in drug discovery aligns with trends in precision medicine and targeted therapy, making this compound a valuable building block for researchers.

The 1-Boc-7-fluoro-1H-indazole structure combines the indazole core—a privileged scaffold in medicinal chemistry—with strategic modifications. The Boc group serves as a temporary protecting group for the indazole nitrogen, enabling selective functionalization during multi-step syntheses. Meanwhile, the 7-fluoro moiety influences electronic distribution and bioavailability, a feature increasingly exploited in the design of kinase inhibitors and GPCR modulators. Recent publications highlight its utility in developing compounds for oncology and CNS disorders, addressing trending research areas like protein degradation (e.g., PROTACs) and allosteric modulation.

From a synthetic perspective, CAS No. 1305320-59-5 exemplifies advancements in late-stage fluorination techniques, a hot topic in organic chemistry. Researchers frequently search for "Boc deprotection conditions" or "fluorinated indazole applications", reflecting the compound’s role in optimizing reaction sequences. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and microwave-assisted synthesis further enhances its appeal for high-throughput screening libraries. Notably, the rise of AI-driven drug design has increased demand for such tailored intermediates, as computational models prioritize fluorinated scaffolds for improved binding affinity.

Market analyses indicate expanding applications of 1-Boc-7-fluoro-1H-indazole beyond pharmaceuticals. In material science, fluorinated indazoles contribute to organic electronic materials, particularly in OLED and semiconductor research. Environmental considerations also drive interest, as the compound’s metabolic stability (attributed to fluorine) aligns with green chemistry principles. Regulatory agencies emphasize sustainable fluorination methods, prompting manufacturers to adopt catalytic processes—a key selling point for environmentally conscious buyers.

Quality control of 1305320-59-5 involves rigorous HPLC and NMR validation, with suppliers often highlighting ≥98% purity to meet industry standards. Storage recommendations typically suggest 2-8°C under inert atmosphere, ensuring long-term stability. As patent landscapes evolve, this compound appears in filings related to JAK/STAT inhibitors and BTK signaling, underscoring its relevance in immunotherapy development—a sector experiencing exponential growth.

In conclusion, 1-Boc-7-fluoro-1H-indazole represents a convergence of synthetic versatility and therapeutic potential. Its alignment with drug discovery trends (e.g., fragment-based design) and compatibility with automated synthesis platforms position it as a critical tool for modern R&D. Future directions may explore its utility in bioconjugation or as a precursor for isotope-labeled probes, further solidifying its role in advancing chemical biology.